Cas no 7223-72-5 (2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo-
• CAS No: 7223-72-5
• Molecular Formula: C₁₅H₉NO₃
• Molecular Weight: 251.23686
• CID: 544285
• PubChem ID: 3089797

2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo- Properties

Names and Identifiers

• 2-Anthracenecarboxamide, 9,10-dihydro-9,10-dioxo-
• 9,10-dioxoanthracene-2-carboxamide
• SCHEMBL3788634
• SR-01000313213-1
• AKOS000528545
• Q27457825
• SR-01000313213
• 9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-CARBOXAMIDE
• 7223-72-5
• Anthrachinon-2-amid
• DTXSID00389029

• InChIKey： RMBCGKBEXUZXEN-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H9NO3/c16-15(19)8-5-6-11-12(7-8)14(18)10-4-2-1-3-9(10)13(11)17/h1-7H,(H2,16,19)
• SMILES： NC(=O)c1ccc2C(=O)c3ccccc3C(=O)c2c1

Computed Properties

• Exact Mass: 251.05827
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 251.058243149g/mol
• Heavy Atom Count: 19
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives